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Compound of Interest

Compound Name: Gastrin-17

Cat. No.: B1628035

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gastrin-17 is the most abundant and potent form of the gastrointestinal hormone gastrin.[1] It
plays a crucial role in regulating gastric acid secretion and maintaining the integrity of the
gastric mucosa.[1] Beyond its physiological functions, Gastrin-17 has been implicated as a
significant factor in the proliferation and survival of various cancer cells, particularly in
gastrointestinal cancers.[2] Recombinant Gastrin-17 is a vital tool for in vitro studies aimed at
elucidating the molecular mechanisms of cancer progression and for the preclinical evaluation
of novel therapeutic agents targeting gastrin-dependent pathways.

These application notes provide a comprehensive overview of the use of recombinant Gastrin-
17 in cell culture, including its signaling pathways and detailed protocols for key cellular
assays.

Biological Activity and Signaling Pathways

Gastrin-17 exerts its biological effects primarily through the cholecystokinin 2 receptor
(CCK2R), a G-protein coupled receptor.[2] Activation of CCK2R by Gastrin-17 initiates a
cascade of intracellular signaling events that modulate fundamental cellular processes,
including proliferation, apoptosis, migration, and invasion.

Several key signaling pathways are activated by Gastrin-17:
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MAPK/ERK Pathway: This pathway is a central regulator of cell proliferation and
differentiation. Gastrin-17 binding to CCK2R can lead to the phosphorylation and activation
of ERK1/2, promoting cell cycle progression.[1]

PI3K/Akt Pathway: This pathway is critical for cell survival and inhibition of apoptosis.
Gastrin-17 can activate PI3K, leading to the phosphorylation of Akt, which in turn regulates

downstream targets involved in cell survival.

Wnt/(3-catenin Pathway: In some cancer cells, Gastrin-17 has been shown to activate the
Wnt/(3-catenin signaling pathway, which is heavily implicated in cancer development and
metastasis. This can lead to the upregulation of genes involved in cell proliferation and

invasion.

NF-kB Pathway: Gastrin-17 can modulate the activity of NF-kB, a key transcription factor
involved in inflammation and cell survival. In some contexts, Gastrin-17 has been shown to
suppress NF-kB activation, leading to apoptosis.

Signaling Pathway Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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